Perfluoro-N-ethylpiperidine
Overview
Description
Perfluoro-N-ethylpiperidine is an organofluorine compound. It derives from a N-ethylpiperidine.
Scientific Research Applications
Electrochemical Fluorination in Organic Chemistry
Perfluoro-N-ethylpiperidine, a compound related to perfluorinated piperazines, is significant in organic chemistry, particularly in electrochemical fluorination processes. A study by Abe, Baba, and Soloshonok (2001) demonstrated the electrochemical fluorination of 1-ethylpiperazine and its derivatives. This process yielded various perfluorinated compounds, including perfluoro(1-methyl-3-ethylimidazolidine) and perfluorotriethylamine, highlighting the versatility of perfluorinated compounds in chemical synthesis (Abe, Baba, & Soloshonok, 2001).
Environmental Impact Studies
Studies on perfluoroalkyl substances (PFAS), closely related to Perfluoro-N-ethylpiperidine, have been a focal point in environmental science. Higgins et al. (2005) developed an analytical method to quantify perfluorochemicals in sediments and sludge, contributing to our understanding of their environmental impact. Their findings indicated widespread occurrence of PFAS in different environmental matrices, highlighting the need for continued research into the behavior and impact of these compounds (Higgins, Field, Criddle, & Luthy, 2005).
Safety Evaluations in Food Contact Materials
The safety and risk assessment of substances closely related to Perfluoro-N-ethylpiperidine, such as perfluoro acetic acid derivatives, have been evaluated in the context of food contact materials. The EFSA Journal published opinions assessing the safety of these substances, concluding no safety concerns for consumers when used under specific conditions in polymerization processes for fluoropolymers (Flavourings, 2010), (A. Andon et al., 2011).
Advances in Nanofiltration for Water Treatment
Research into the removal of perfluoroalkyl substances, which include Perfluoro-N-ethylpiperidine, has led to the development of advanced nanofiltration membranes. Boo et al. (2018) fabricated a negatively charged nanofiltration membrane that demonstrated high efficiency in removing these substances from water, highlighting the potential for improving water treatment technologies (Boo, Wang, Zucker, Choo, Osuji, & Elimelech, 2018).
properties
CAS RN |
564-11-4 |
|---|---|
Product Name |
Perfluoro-N-ethylpiperidine |
Molecular Formula |
C7F15N |
Molecular Weight |
383.06 g/mol |
IUPAC Name |
2,2,3,3,4,4,5,5,6,6-decafluoro-1-(1,1,2,2,2-pentafluoroethyl)piperidine |
InChI |
InChI=1S/C7F15N/c8-1(9)2(10,11)5(17,18)23(6(19,20)3(1,12)13)7(21,22)4(14,15)16 |
InChI Key |
USAAEUHMVCSUQS-UHFFFAOYSA-N |
SMILES |
C1(C(C(N(C(C1(F)F)(F)F)C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F |
Canonical SMILES |
C1(C(C(N(C(C1(F)F)(F)F)C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F |
Other CAS RN |
564-11-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Chloro-4b-fluoro-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,9a,10,10a,10b,11-decahydro-6bH,8H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-6b-yl)-2-hydroxyethan-1-one](/img/structure/B1210471.png)